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Compound Name: Enmetazobactam
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Enmetazobactam is a novel, potent inhibitor of class A extended-spectrum B-lactamases
(ESBLs) developed to combat the growing threat of antimicrobial resistance. Invented by
scientists at Orchid Pharma in Chennai, India, and further developed by Allecra Therapeutics,
enmetazobactam represents a significant advancement in the fight against infections caused
by multidrug-resistant Gram-negative bacteria.[1] This technical guide provides an in-depth
overview of the discovery, synthesis pathway, mechanism of action, and clinical efficacy of
enmetazobactam.

Discovery and Development

The journey of enmetazobactam began with a focused effort to design a more effective (3-
lactamase inhibitor that could overcome the limitations of existing drugs like tazobactam.
Scientists at Orchid Pharma filed a product patent for enmetazobactam in 2006, followed by a
use patent in 2010 for treating carbapenemase-producing bacterial infections.[1] In 2013, the
molecule was out-licensed to Allecra Therapeutics for further clinical development.[1] This
collaboration led to successful Phase 3 clinical trials and subsequent regulatory approvals.

Synthesis Pathway
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The chemical synthesis of enmetazobactam, a penicillanic acid sulfone derivative, involves a
multi-step process starting from commercially available precursors. The detailed synthesis is

outlined in US Patent US7687488B2. A general overview of the synthetic approach is
presented below.
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Starting Materials

2-bromo-2-methylpropanoyl bromide

Key Intermediates Final Product

6-Aminopenicillanic Acid (6-APA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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